2,5-dimethyl-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)furan-3-carboxamide

• IUPAC Name: 2,5-dimethyl-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]furan-3-carboxamide
• InChI: InChI=1S/C20H26N4O2/c1-13-11-17(14(2)26-13)20(25)21-16-7-9-24(10-8-16)19-12-15-5-3-4-6-18(15)22-23-19/h11-12,16H,3-10H2,1-2H3,(H,21,25)
• InChI Key: FXEXLCZJHXKZMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC2CCN(CC2)C3=NN=C4CCCCC4=C3
• Molecular Formula: C20H26N4O2
• Molecular Weight: 354.4 g/mol
• CAS No.: 2034503-02-9

Description

2,5-dimethyl-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)furan-3-carboxamide is a useful research compound. Its molecular formula is C20H26N4O2 and its molecular weight is 354.454. The purity is usually 95%.
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Mechanism of Action

Target of Action

It is known that indole derivatives, which share a similar structure with this compound, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, they can inhibit the activity of certain enzymes, interfere with the replication of viruses, or modulate the immune response . The specific interactions and resulting changes would depend on the exact nature of the target and the biochemical context.

Biochemical Pathways

Indole derivatives are known to influence a wide range of biochemical pathways due to their broad-spectrum biological activities . These could include pathways related to inflammation, viral replication, cancer progression, oxidative stress, microbial growth, and more .

Result of Action

Given the broad range of biological activities associated with indole derivatives, the effects could be diverse and depend on the specific target and biochemical context . For instance, the compound could potentially inhibit the growth of microbes, suppress inflammation, prevent viral replication, or induce cell death in cancer cells .